Cas no 723281-53-6 (3-(Pyrrolidine-1-carbonyl)phenylboronic acid)

3-(Pyrrolidine-1-carbonyl)phenylboronic acid structure
723281-53-6 structure
Product Name:3-(Pyrrolidine-1-carbonyl)phenylboronic acid
CAS No:723281-53-6
MF:C11H14BNO3
MW:219.044763088226
MDL:MFCD04115685
CID:562006
PubChem ID:11356428
Update Time:2025-04-19

3-(Pyrrolidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyrrolidine-1-carbonyl)phenylboronic acid
    • 3-(1-Pyrrolidinylcarbonyl)benzeneboronic acid
    • (3-(Pyrrolidine-1-carbonyl)phenyl)boronic acid
    • [3-(pyrrolidine-1-carbonyl)phenyl]boronic acid
    • 3-(Pyrrolidine-1-carbonyl)benzeneboronic acid
    • 3-Pyrrolidinylcarbonylphenylboronic acid
    • Boronic acid,B-[3-(1-pyrrolidinylcarbonyl)phenyl]-
    • J-510971
    • 3-(pyrrolidin-1-ylcarbonyl)phenylboronic acid
    • 3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid;3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid;(3-boronophenyl)(pyrrolidin-1-yl)methanone
    • I12379
    • AM20041080
    • SXTMJRKRWYTPLI-UHFFFAOYSA-N
    • 3-pyrrolidinylcarbonyl phenyl boronic acid
    • SCHEMBL177485
    • 3-(pyrrolidine-1-carbonyl)phenylboronic acid, AldrichCPR
    • AB20395
    • (3-pyrrolidinylcarbonylphenyl)boronic acid
    • A26764
    • CS-0175315
    • FT-0644857
    • 723281-53-6
    • AKOS015856041
    • DTXSID70463385
    • 3-(Pyrrolidin-1-ylcarbonyl)benzeneboronic acid
    • MFCD04115685
    • BS-24678
    • DB-008247
    • MDL: MFCD04115685
    • Inchi: 1S/C11H14BNO3/c14-11(13-6-1-2-7-13)9-4-3-5-10(8-9)12(15)16/h3-5,8,15-16H,1-2,6-7H2
    • InChI Key: SXTMJRKRWYTPLI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(B(O)O)C=1)N1CCCC1

Computed Properties

  • Exact Mass: 219.10700
  • Monoisotopic Mass: 219.1066735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.26
  • Melting Point: 113-116°C
  • Boiling Point: 461.7°C at 760 mmHg
  • Flash Point: 233°C
  • Refractive Index: 1.586
  • PSA: 60.77000
  • LogP: -0.45970

3-(Pyrrolidine-1-carbonyl)phenylboronic acid Security Information

3-(Pyrrolidine-1-carbonyl)phenylboronic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-(Pyrrolidine-1-carbonyl)phenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:723281-53-6)3-(Pyrrolidine-1-carbonyl)phenylboronic acid
Order Number:A26764
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):172.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:723281-53-6)3-(Pyrrolidine-1-carbonyl)phenylboronic acid
A26764
Purity:99%
Quantity:5g
Price ($):172.0
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